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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544 Get Quote

Technical Data Summary for Triflusulfuron-
methyl
This guide provides the core physicochemical properties of Triflusulfuron-methyl, a selective

post-emergence sulfonylurea herbicide. The following data is intended for researchers,

scientists, and professionals in drug development and agrochemical studies.

Physicochemical Properties
Triflusulfuron-methyl is recognized for its role as an acetolactate synthase (ALS) inhibitor,

which is crucial for the biosynthesis of branched-chain amino acids in plants[1]. Its proherbicide

nature means it is converted into the active form, triflusulfuron, within the target plant[1][2].

Below is a summary of its key molecular identifiers and properties.

Parameter Value Source

Molecular Formula C17H19F3N6O6S [1][2][3][4]

Molecular Weight 492.43 g/mol [2][3][4]

Exact Mass 492.1039 [3]

CAS Registry Number 126535-15-7 [1][3][4]
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The elemental composition of Triflusulfuron-methyl is as follows: Carbon 41.47%, Hydrogen

3.89%, Fluorine 11.57%, Nitrogen 17.07%, Oxygen 19.49%, and Sulfur 6.51%[3][4].

Logical Relationship of Key Identifiers
The Chemical Abstracts Service (CAS) number provides a unique identifier for this specific

chemical substance, which corresponds to its defined molecular formula and weight.

CAS: 126535-15-7 Triflusulfuron-methyl C17H19F3N6O6S 492.43 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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